Cas no 1261906-89-1 (5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid)

• Product Name: 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid
• CAS No: 1261906-89-1
• MF: C₁₄H₈ClNO₂S
• MW: 289.736821174622
• MDL: MFCD18317762
• CID: 5177935
• Update Time: 2026-03-05

5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid

• MDL： MFCD18317762
• Inchi： 1S/C14H8ClNO2S/c15-13-6-9(14(17)18)10(7-16-13)12-5-8-3-1-2-4-11(8)19-12/h1-7H,(H,17,18)
• InChI Key： QZXSKVMBBWSTOB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CC2C=CC=CC=2S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 4
• Topological Polar Surface Area: 78.4

Additional information on 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid

Comprehensive Overview of 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid (CAS No. 1261906-89-1)

5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid (CAS No. 1261906-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic carboxylic acids, which are known for their versatility in drug design and material science. The presence of both benzo[b]thiophene and chloropyridine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies and precision medicine.

The compound's CAS No. 1261906-89-1 is frequently searched in databases such as SciFinder and PubChem, reflecting its relevance in academic and industrial settings. Its molecular weight (303.73 g/mol) and solubility profile (moderate in polar organic solvents) are critical parameters for formulation scientists. Additionally, its thermal stability and reactivity under various conditions have been extensively studied to optimize synthetic routes.

One of the trending topics in the context of 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid is its role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are exploring catalyst-free reactions and biodegradable solvents to produce this compound. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid may exhibit anti-proliferative activity against certain cancer cell lines. This has sparked collaborations between academia and pharmaceutical companies to explore its structure-activity relationships (SAR) further.

From a commercial perspective, suppliers of CAS No. 1261906-89-1 often highlight its high purity (>98%) and batch-to-batch consistency, which are crucial for regulatory compliance in drug development. The compound is typically available in milligram to kilogram quantities, catering to both small-scale research and large-scale production needs.

In summary, 5-[Benzo(b)thiophen-2-yl]-2-chloroisonicotinic acid (CAS No. 1261906-89-1) is a multifaceted compound with broad applications in life sciences and material innovation. Its continued study promises to unlock new possibilities in drug discovery and sustainable chemistry, making it a focal point for researchers worldwide.